Cas no 28940-14-9 (1-Benzoxepin-3(2H)-one, 4,5-dihydro-7-methyl-)
28940-14-9 structure
Product Name:1-Benzoxepin-3(2H)-one, 4,5-dihydro-7-methyl-
CAS No:28940-14-9
MF:C11H12O2
MW:176.211783409119
CID:1436990
Update Time:2024-08-15
1-Benzoxepin-3(2H)-one, 4,5-dihydro-7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzoxepin-3(2H)-one, 4,5-dihydro-7-methyl-
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- Inchi: 1S/C11H12O2/c1-8-2-5-11-9(6-8)3-4-10(12)7-13-11/h2,5-6H,3-4,7H2,1H3
- InChI Key: UAZIHOJMWMXXEV-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(C)C=C2CCC(=O)C1
Computed Properties
- Exact Mass: 176.08376
Experimental Properties
- Density: 1.116±0.06 g/cm3(Predicted)
- Boiling Point: 311.1±31.0 °C(Predicted)
- PSA: 26.3
1-Benzoxepin-3(2H)-one, 4,5-dihydro-7-methyl- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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